Cas no 16495-04-8 ((S)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate)

• Product Name: (S)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate
• CAS No: 16495-04-8
• MF: C₁₇H₂₀O₅S
• MW: 336.402704238892
• MDL: MFCD00134286
• CID: 50432
• PubChem ID: 13644870
• Update Time: 2025-10-31

(S)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate
• (2S)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate
• (S)-(+)-1-BENZYLOXY-3-(P-TOSYLOXY)-2-PROPANOL
• (2S)-1-benzyloxy-1,2-propandiol-3-tosylate
• (2S)-2-hydroxy-3-[(phenylmethyl)oxy]propyl 4-methylbenzenesulfonate
• (R)-1-amino-3-phenyl-2-propanol
• (R)-1-Amino-3-phenylpropan-2-ol
• (S)-1-O-benzyl-3-p-toluenesulfonyl-syn-glycerol
• (S)-1-O-tosyl-3-O-benzylglycerol
• 1-O-
• 3-O-Benzyl-1-O-p-toluolsulfonyl-sn-glycerin
• AK130854
• KB-209586
• R-1-amino-3-phenyl-propan-2-ol
• R-1-benzyloxy-3-p-toluenesulfonyloxypropanol
• SureCN7472546
• A919766
• DTXSID201150026
• 16495-04-8
• MFCD00134286
• W12752
• SCHEMBL4020810
• (S)-3-(Benzyloxy)-2-hydroxypropyl4-methylbenzenesulfonate
• HBMUWOSOGHUWSS-INIZCTEOSA-N
• 1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate), (2S)-
• (2S)-1-(benzyloxy)-3-[(4-methylbenzenesulfonyl)oxy]propan-2-ol
• AS-72939
• [(2S)-2-hydroxy-3-phenylmethoxypropyl] 4-methylbenzenesulfonate
• CS-0037316
• AKOS016844190
• DB-310413

• MDL： MFCD00134286
• Inchi： 1S/C17H20O5S/c1-14-7-9-17(10-8-14)23(19,20)22-13-16(18)12-21-11-15-5-3-2-4-6-15/h2-10,16,18H,11-13H2,1H3/t16-/m0/s1
• InChI Key： HBMUWOSOGHUWSS-INIZCTEOSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@H](COCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 336.1032
• Monoisotopic Mass: 336.10314491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.254
• Melting Point: 52-55 ºC
• Boiling Point: 515.624°C at 760 mmHg
• Flash Point: 110 ºC
• Refractive Index: 1.573
• PSA: 72.83
• LogP: 3.35880
• Specific Rotation: 7 º (c=10 in toluene)

(S)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate Security Information

• Safety Instruction： S22;S24/25
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S22;S24/25

Additional information on (S)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate

(S)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate: A Comprehensive Overview

(S)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate, identified by the CAS number 16495-04-8, is a chemically synthesized compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a benzyloxy group, a hydroxyl group, and a sulfonate ester moiety. The stereochemistry at the chiral center, denoted by the (S) configuration, plays a crucial role in determining its physical and chemical properties, as well as its reactivity in different environments.

The synthesis of (S)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and protection/deprotection strategies. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and commercial purposes. The use of chiral catalysts and enantioselective methodologies has significantly improved the yield and purity of this compound, which is critical for its applications in pharmaceuticals and materials science.

One of the most notable applications of this compound is in the field of drug delivery systems. The sulfonate ester group serves as a bioerodible linker, enabling the controlled release of therapeutic agents in vivo. Studies have shown that this compound can be used as a prodrug carrier, where the ester bond hydrolyzes under physiological conditions to release the active drug molecule. This property has been extensively explored in recent research, particularly in the development of targeted drug delivery systems for cancer therapy.

In addition to its role in drug delivery, (S)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate has also found applications in polymer chemistry. The hydroxyl group present in its structure can participate in polymerization reactions, leading to the formation of biodegradable polymers with tailored mechanical and degradation properties. These polymers have potential uses in biomedical devices, such as scaffolds for tissue engineering and biodegradable implants.

The stereochemistry of this compound is another area of active research. The (S) configuration imparts specific physical properties that are essential for its functionality. For instance, the enantiomeric form can exhibit different solubility profiles and interaction patterns with biological systems. Recent studies have focused on understanding the stereochemical influence on drug absorption and distribution, which is critical for optimizing therapeutic outcomes.

From an environmental perspective, the biodegradability of (S)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate has been a topic of interest. Research indicates that under aerobic conditions, this compound can undergo microbial degradation, reducing its persistence in natural ecosystems. This property makes it a more sustainable alternative to traditional chemical linkers used in pharmaceuticals and materials science.

In conclusion, (S)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate (CAS No. 16495-04-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and biodegradability make it an attractive candidate for advanced materials and therapeutic development. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.